Cas no 88599-09-1 (1H-Pyrazole, 3-methyl-4-nitroso-)
88599-09-1 structure
Product Name:1H-Pyrazole, 3-methyl-4-nitroso-
CAS No:88599-09-1
MF:C4H5N3O
MW:111.101999998093
CID:627452
PubChem ID:54349593
Update Time:2025-04-19
1H-Pyrazole, 3-methyl-4-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-methyl-4-nitroso-
- 5-methyl-4-nitroso-1H-pyrazole
- DTXSID10710749
- SCHEMBL14168857
- 88599-09-1
- 3-methyl-4-nitroso-1h-pyrazole
- SCHEMBL18583899
-
- Inchi: 1S/C4H5N3O/c1-3-4(7-8)2-5-6-3/h2H,1H3,(H,5,6)
- InChI Key: UEUDYFOIBXDZPJ-UHFFFAOYSA-N
- SMILES: O=NC1C=NNC=1C
Computed Properties
- Exact Mass: 111.043261792g/mol
- Monoisotopic Mass: 111.043261792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 58.1Ų
1H-Pyrazole, 3-methyl-4-nitroso- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
88599-09-1 (1H-Pyrazole, 3-methyl-4-nitroso-) Related Products
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